1-(4-Bromophenyl)-1lambda5-phospholane 1-oxide

• IUPAC Name: 1-(4-bromophenyl)-1λ5-phospholane 1-oxide
• InChI: InChI=1S/C10H12BrOP/c11-9-3-5-10(6-4-9)13(12)7-1-2-8-13/h3-6H,1-2,7-8H2
• InChI Key: UNWJREVKKPRABX-UHFFFAOYSA-N
• Canonical SMILES: C1CCP(=O)(C1)C2=CC=C(C=C2)Br
• Molecular Formula: C10H12BrOP
• Molecular Weight: 259.08 g/mol

Description

1-(4-Bromophenyl)-1lambda5-phospholane 1-oxide, also known as PPOP, is a chemical compound that has gained significant attention in the field of scientific research. PPOP belongs to the class of organic compounds called phosphoranes, which are known for their unique chemical and biological properties. Additionally, future directions for PPOP research will be discussed.

Scientific Research Applications

Synthesis and Characterization

Phospholane derivatives, including those with bromophenyl groups, are synthesized through various chemical reactions, demonstrating the versatility of these compounds in organic synthesis. The reactions typically involve bromination or other modifications of phospholene or phospholane 1-oxides, leading to the formation of novel phosphorus-containing cyclic compounds. These synthesized compounds are then characterized using nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, mass spectrometry, and sometimes X-ray crystallography to determine their structures and properties (Moedritzer, 1979).

Reaction Mechanisms and Stereochemistry

The study of reaction mechanisms and stereochemistry of phospholane 1-oxide derivatives, including the impact of bromination on their structure, is a significant area of research. Such studies help in understanding the formation of isomeric and stereogenic phospholane compounds. The stereochemical outcomes of these reactions are crucial for the development of chiral phospholane derivatives with potential applications in asymmetric synthesis and catalysis (Yamashita et al., 1993).

Applications in Catalysis

Certain phospholane 1-oxide derivatives are used as ligands in catalytic reactions, including asymmetric hydrogenation and cross-coupling reactions. These compounds, through their unique structural features, can significantly affect the catalytic activity and selectivity of metal complexes. Their application in catalysis demonstrates the importance of phospholane derivatives in the synthesis of chiral molecules and their potential in industrial chemical processes (Pakulski et al., 2004).

Potential Medicinal Applications

Research into the biological activities of phospholane and phospholene derivatives, including their potential anti-cancer properties, is an emerging field. Some studies have focused on the synthesis of phospholane derivatives that exhibit anti-proliferative effects on cancer cell lines. These findings suggest a promising direction for the development of new anticancer agents based on phospholane 1-oxide structures (Yamada et al., 2010).